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Compound of Interest

Compound Name: 4'-(tert-Butyl)propiophenone

Cat. No.: B1269827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential physicochemical data for 4'-(tert-Butyl)propiophenone, a

chemical compound relevant in various research and development applications. The

information is presented to support laboratory activities and theoretical calculations.

Core Physicochemical Properties
4'-(tert-Butyl)propiophenone is an aromatic ketone. Its fundamental properties, including

molecular formula and molecular weight, are crucial for stoichiometric calculations, analytical

method development, and chemical synthesis design. The molecular formula is C13H18O.[1][2]

[3][4][5] The molecular weight is approximately 190.28 g/mol .[1][3][5][6]

Data Summary
The quantitative physicochemical data for 4'-(tert-Butyl)propiophenone are summarized in

the table below for ease of reference and comparison.
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Identifier Value Citations

IUPAC Name
1-(4-tert-butylphenyl)propan-1-

one
[1]

CAS Number 71209-71-7 [1][2][4][7]

Molecular Formula C13H18O [1][2][3][4][5]

Molecular Weight 190.28 g/mol [1][3][5][6]

Experimental Protocols
The determination of the molecular formula and weight of a well-characterized compound like

4'-(tert-Butyl)propiophenone typically involves a combination of mass spectrometry and

elemental analysis.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to

determine the accurate mass of the molecular ion. This experimental mass is then used to

deduce the most plausible elemental composition, confirming the molecular formula.

Elemental Analysis: This technique provides the percentage composition of individual

elements (carbon, hydrogen, and oxygen) in the compound. The results are used to derive

the empirical formula, which is then compared with the molecular formula obtained from

mass spectrometry to ensure consistency.

Note: As 4'-(tert-Butyl)propiophenone is a known compound, detailed experimental protocols

for its initial characterization are found in foundational chemical literature. The data presented

here is compiled from established chemical databases.

Logical Relationships
The relationship between the compound's common name, its elemental composition (molecular

formula), and its calculated mass (molecular weight) is a fundamental concept in chemistry.

This hierarchy is visualized below.
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 results in
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Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1269827#4-tert-butyl-propiophenone-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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